Cas no 62104-33-0 (Cyclopentanecarboxamide, 1-amino-N-hydroxy-)

Cyclopentanecarboxamide, 1-amino-N-hydroxy- structure
62104-33-0 structure
Product Name:Cyclopentanecarboxamide, 1-amino-N-hydroxy-
CAS No:62104-33-0
MF:C6H12N2O2
MW:144.171681404114
CID:457895
PubChem ID:558561
Update Time:2025-04-19

Cyclopentanecarboxamide, 1-amino-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxamide, 1-amino-N-hydroxy-
    • 1-amino-N-hydroxycyclopentane-1-carboxamide
    • Cyclopentanecarboxamide, 1-amino-N-hydroxy- (9CI)
    • FSKFARIAFQKBHS-UHFFFAOYSA-N
    • 1-N-hydroxy1-aminocyclopentane-1-carboximidic acid
    • 1-Amino-N-hydroxycyclopentanecarboxamide #
    • 1-Amino-N-hydroxycyclopentanecarboxamide
    • DTXSID20339768
    • AKOS013309588
    • Cyclopentanecarboxamide,1-amino-N-hydroxy-(9ci)
    • 1-Aminocyclopentane hydroxamic acid
    • 62104-33-0
    • EN300-1154113
    • Inchi: 1S/C6H12N2O2/c7-6(5(9)8-10)3-1-2-4-6/h10H,1-4,7H2,(H,8,9)
    • InChI Key: FSKFARIAFQKBHS-UHFFFAOYSA-N
    • SMILES: O=C(C1(CCCC1)N)NO

Computed Properties

  • Exact Mass: 144.08996
  • Monoisotopic Mass: 144.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.35
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